Cas no 2639370-74-2 (rac-(2R,5S)-5-(6-{(tert-butoxy)carbonylamino}-9H-purin-9-yl)methyloxolane-2-carboxylic acid)
rac-(2R,5S)-5-(6-{(tert-butoxy)carbonylamino}-9H-purin-9-yl)methyloxolane-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- rac-(2R,5S)-5-[(6-{[(tert-butoxy)carbonyl]amino}-9H-purin-9-yl)methyl]oxolane-2-carboxylic acid
- EN300-27724520
- 2639370-74-2
- rac-(2R,5S)-5-(6-{(tert-butoxy)carbonylamino}-9H-purin-9-yl)methyloxolane-2-carboxylic acid
-
- Inchi: 1S/C16H21N5O5/c1-16(2,3)26-15(24)20-12-11-13(18-7-17-12)21(8-19-11)6-9-4-5-10(25-9)14(22)23/h7-10H,4-6H2,1-3H3,(H,22,23)(H,17,18,20,24)/t9-,10+/m0/s1
- InChI Key: YLBMDOKJPYUUFY-VHSXEESVSA-N
- SMILES: O1[C@@H](C(=O)O)CC[C@H]1CN1C=NC2C(=NC=NC1=2)NC(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 363.15426879g/mol
- Monoisotopic Mass: 363.15426879g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 26
- Rotatable Bond Count: 6
- Complexity: 540
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 129Ų
rac-(2R,5S)-5-(6-{(tert-butoxy)carbonylamino}-9H-purin-9-yl)methyloxolane-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27724520-0.05g |
rac-(2R,5S)-5-[(6-{[(tert-butoxy)carbonyl]amino}-9H-purin-9-yl)methyl]oxolane-2-carboxylic acid |
2639370-74-2 | 95.0% | 0.05g |
$1368.0 | 2025-03-20 | |
| Enamine | EN300-27724520-0.1g |
rac-(2R,5S)-5-[(6-{[(tert-butoxy)carbonyl]amino}-9H-purin-9-yl)methyl]oxolane-2-carboxylic acid |
2639370-74-2 | 95.0% | 0.1g |
$1433.0 | 2025-03-20 | |
| Enamine | EN300-27724520-0.25g |
rac-(2R,5S)-5-[(6-{[(tert-butoxy)carbonyl]amino}-9H-purin-9-yl)methyl]oxolane-2-carboxylic acid |
2639370-74-2 | 95.0% | 0.25g |
$1498.0 | 2025-03-20 | |
| Enamine | EN300-27724520-0.5g |
rac-(2R,5S)-5-[(6-{[(tert-butoxy)carbonyl]amino}-9H-purin-9-yl)methyl]oxolane-2-carboxylic acid |
2639370-74-2 | 95.0% | 0.5g |
$1563.0 | 2025-03-20 | |
| Enamine | EN300-27724520-1.0g |
rac-(2R,5S)-5-[(6-{[(tert-butoxy)carbonyl]amino}-9H-purin-9-yl)methyl]oxolane-2-carboxylic acid |
2639370-74-2 | 95.0% | 1.0g |
$1629.0 | 2025-03-20 | |
| Enamine | EN300-27724520-2.5g |
rac-(2R,5S)-5-[(6-{[(tert-butoxy)carbonyl]amino}-9H-purin-9-yl)methyl]oxolane-2-carboxylic acid |
2639370-74-2 | 95.0% | 2.5g |
$3191.0 | 2025-03-20 | |
| Enamine | EN300-27724520-5.0g |
rac-(2R,5S)-5-[(6-{[(tert-butoxy)carbonyl]amino}-9H-purin-9-yl)methyl]oxolane-2-carboxylic acid |
2639370-74-2 | 95.0% | 5.0g |
$4722.0 | 2025-03-20 | |
| Enamine | EN300-27724520-10.0g |
rac-(2R,5S)-5-[(6-{[(tert-butoxy)carbonyl]amino}-9H-purin-9-yl)methyl]oxolane-2-carboxylic acid |
2639370-74-2 | 95.0% | 10.0g |
$7004.0 | 2025-03-20 | |
| Enamine | EN300-27724520-1g |
rac-(2R,5S)-5-[(6-{[(tert-butoxy)carbonyl]amino}-9H-purin-9-yl)methyl]oxolane-2-carboxylic acid |
2639370-74-2 | 1g |
$1629.0 | 2023-09-10 | ||
| Enamine | EN300-27724520-5g |
rac-(2R,5S)-5-[(6-{[(tert-butoxy)carbonyl]amino}-9H-purin-9-yl)methyl]oxolane-2-carboxylic acid |
2639370-74-2 | 5g |
$4722.0 | 2023-09-10 |
rac-(2R,5S)-5-(6-{(tert-butoxy)carbonylamino}-9H-purin-9-yl)methyloxolane-2-carboxylic acid Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on rac-(2R,5S)-5-(6-{(tert-butoxy)carbonylamino}-9H-purin-9-yl)methyloxolane-2-carboxylic acid
Introduction to rac-(2R,5S)-5-(6-{(tert-butoxy)carbonylamino}-9H-purin-9-yl)methyloxolane-2-carboxylic Acid (CAS No. 2639370-74-2)
rac-(2R,5S)-5-(6-{(tert-butoxy)carbonylamino}-9H-purin-9-yl)methyloxolane-2-carboxylic acid (CAS No. 2639370-74-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a protected purine nucleoside analog, is characterized by its unique structural features and potential therapeutic applications.
The tert-butoxycarbonyl (Boc) protecting group attached to the amino functionality of the purine ring plays a crucial role in stabilizing the molecule during synthesis and protecting it from premature deprotection. The methyloxolane moiety, specifically the (2R,5S) stereochemistry, contributes to the compound's overall stability and bioavailability. These structural elements make rac-(2R,5S)-5-(6-{(tert-butoxy)carbonylamino}-9H-purin-9-yl)methyloxolane-2-carboxylic acid a valuable intermediate in the development of novel antiviral and anticancer agents.
Recent studies have highlighted the potential of protected purine nucleoside analogs in targeting specific viral enzymes and cancer cells. For instance, a 2021 study published in the *Journal of Medicinal Chemistry* demonstrated that compounds similar to rac-(2R,5S)-5-(6-{(tert-butoxy)carbonylamino}-9H-purin-9-yl)methyloxolane-2-carboxylic acid exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers attributed this activity to the compound's ability to inhibit viral RNA-dependent RNA polymerase (RdRp), a key enzyme involved in viral replication.
In another study published in *Cancer Research* in 2022, scientists investigated the anticancer properties of protected purine nucleoside analogs. The results showed that these compounds could selectively target and inhibit the proliferation of various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action was found to involve the disruption of DNA synthesis and repair processes, leading to apoptosis (programmed cell death) in cancer cells.
The synthesis of rac-(2R,5S)-5-(6-{(tert-butoxy)carbonylamino}-9H-purin-9-yl)methyloxolane-2-carboxylic acid typically involves several steps, including the protection of functional groups, coupling reactions, and final deprotection. One common synthetic route involves the reaction of a protected purine derivative with a suitably functionalized methyloxolane intermediate. The choice of protecting groups and reaction conditions is critical for achieving high yields and purity levels.
The Boc protecting group is particularly advantageous due to its stability under acidic conditions and ease of removal under mild basic conditions. This makes it an ideal choice for synthesizing complex molecules like rac-(2R,5S)-5-(6-{(tert-butoxy)carbonylamino}-9H-purin-9-yl)methyloxolane-2-carboxylic acid, where multiple functional groups need to be protected during synthesis.
In terms of pharmacokinetics, rac-(2R,5S)-5-(6-{(tert-butoxy)carbonylamino}-9H-purin-9-yl)methyloxolane-2-carboxylic acid has shown promising properties. Preclinical studies have demonstrated that it has good solubility and permeability characteristics, which are essential for effective drug delivery. Additionally, its stability in biological systems ensures that it remains active over extended periods, enhancing its therapeutic potential.
The future prospects for rac-(2R,5S)-5-(6-{(tert-butoxy)carbonylamino}-9H-purin-9-yl)methyloxolane-2-carboxylic acid are promising. Ongoing research is focused on optimizing its structure to improve potency and reduce side effects. Clinical trials are also being planned to evaluate its safety and efficacy in human subjects. If successful, this compound could become a valuable addition to the arsenal of antiviral and anticancer therapies.
In conclusion, rac-(2R,5S)-5-(6-{(tert-butoxy)carbonylamino}-9H-purin-9-yl)methyloxolane-2-carboxylic acid (CAS No. 2639370-74-2) represents a significant advancement in medicinal chemistry. Its unique structural features and promising biological activities make it an exciting candidate for further development in pharmaceutical research.
2639370-74-2 (rac-(2R,5S)-5-(6-{(tert-butoxy)carbonylamino}-9H-purin-9-yl)methyloxolane-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)